2-(Methylthio)phenethyl alcohol
Overview
Description
2-(Methylthio)phenethyl alcohol is a useful research compound. Its molecular formula is C9H12OS and its molecular weight is 168.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phenethyl alcohol has been found to impact macromolecular synthesis in Escherichia coli, with no effect on the physicochemical properties of isolated DNA, but potentially affecting enzyme induction and messenger RNA synthesis (Rosenkranz, Carr, & Rose, 1965).
It's used in the study of the methyl-coenzyme M reductase system in Methanobacterium thermoautotrophicum, contributing to the understanding of methane biosynthesis (Gunsalus, Romesser, & Wolfe, 1978).
The chemical is involved in regioselective synthesis research, particularly in the chlorination reactions of phenols, offering insights into the creation of various chemical compounds (Smith, Al-Zuhairi, Elliott, & El‐Hiti, 2018).
Research on phenethyl alcohol's regulation of chromosome replication in Escherichia coli has been conducted, which has implications for understanding cellular processes and DNA replication (Lark & Lark, 1966).
It is used in the synthesis of phenethyl esters, which are natural flavoring materials with potential applications in the food industry (Li, Sun, Li, Liu, & Huang, 2014).
Studies on its metabolism and toxicological detection in drugs like 2C-T-7 reveal its importance in pharmacology and toxicology (Theobald, Fehn, & Maurer, 2005).
It is also used in optimizing the synthesis of enzymatic 2-phenylethyl acetate, which has wide applications in perfumes, cosmetics, and household products (Kuo, Liu, Chen, Chang, & Shieh, 2014).
Phenethyl alcohol has been studied for its inhibitory action on DNA synthesis in bacteria, contributing to our understanding of bacterial growth and inhibition (Konetzka & Berrah, 1962).
properties
IUPAC Name |
2-(2-methylsulfanylphenyl)ethanol | |
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InChI |
InChI=1S/C9H12OS/c1-11-9-5-3-2-4-8(9)6-7-10/h2-5,10H,6-7H2,1H3 | |
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InChI Key |
LWMYUPNRWLXJPD-UHFFFAOYSA-N | |
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Canonical SMILES |
CSC1=CC=CC=C1CCO | |
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Molecular Formula |
C9H12OS | |
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Molecular Weight |
168.26 g/mol | |
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